![molecular formula C18H24FNO4 B5985723 ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate](/img/structure/B5985723.png)
ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used as a precursor in the synthesis of other chemical compounds, and its unique structure has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate is not yet fully understood. However, it is believed that this compound interacts with various receptors in the body, including the dopamine and serotonin receptors, to produce its effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Some of the most notable effects include its ability to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in various physiological processes such as mood regulation and motor control.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate in lab experiments is its ability to act as a precursor in the synthesis of various pharmaceutical compounds. However, one of the limitations of using this compound is its potential toxicity, which can pose a risk to researchers working with it.
Future Directions
There are many potential future directions for research involving ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate. Some of the most promising areas of research include the development of new pharmaceutical compounds using this compound as a precursor, as well as the study of its potential applications in the treatment of various neurological and psychiatric disorders.
In conclusion, this compound is a highly versatile compound that has many potential applications in various fields. Its unique structure and ability to act as a precursor in the synthesis of other compounds make it an important area of study for researchers in the scientific community.
Synthesis Methods
The synthesis of ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate can be achieved through several methods. One of the most common methods involves the reaction of 2-fluorobenzylamine with methoxyacetyl chloride to form the intermediate compound, which is then reacted with ethyl piperidine-3-carboxylate to yield the final product.
Scientific Research Applications
Ethyl 3-(2-fluorobenzyl)-1-(methoxyacetyl)-3-piperidinecarboxylate has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of medicinal chemistry, where it is used as a precursor in the synthesis of various pharmaceutical compounds.
Properties
IUPAC Name |
ethyl 3-[(2-fluorophenyl)methyl]-1-(2-methoxyacetyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24FNO4/c1-3-24-17(22)18(11-14-7-4-5-8-15(14)19)9-6-10-20(13-18)16(21)12-23-2/h4-5,7-8H,3,6,9-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHLNMLQPIYMMOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)COC)CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.